Cas no 2138101-49-0 (3-(Methylamino)-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 3-(Methylamino)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138101-49-0
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6029026
• PubChem ID: 165963361
• Update Time: 2025-10-28

3-(Methylamino)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1158944
• 3-(methylamino)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 2138101-49-0
• 3-(Methylamino)-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C12H25NO/c1-5-12(2,3)10-7-6-9(14)8-11(10)13-4/h9-11,13-14H,5-8H2,1-4H3
• InChI Key： GKZWZUYVXIJZEP-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)NC)C(C)(C)CC

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(Methylamino)-4-(2-methylbutan-2-yl)cyclohexan-1-ol

3-(Methylamino)-4-(2-methylbutan-2-yl)cyclohexan-1-ol: A Comprehensive Overview

3-(Methylamino)-4-(2-methylbutan-2-yl)cyclohexan-1-ol, commonly referred to by its CAS number CAS No. 2138101-49-0, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound, characterized by its unique cyclohexane ring structure, has garnered significant attention in recent years due to its potential in drug development and material science. In this article, we delve into the structural properties, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 3-(Methylamino)-4-(2-methylbutan-2-yl)cyclohexan-1-ol is a testament to its complexity and versatility. The cyclohexane ring serves as the central framework, with substituents at positions 3 and 4. The methylamino group (-NCH3) at position 3 introduces nitrogen into the structure, enhancing its reactivity and potential for forming hydrogen bonds. Meanwhile, the 2-methylbutan-2-yl group at position 4 adds a bulky alkyl chain, contributing to the compound's steric properties and influencing its physical and chemical behavior. This combination of functional groups makes the compound highly versatile in various chemical reactions.

Recent studies have focused on the synthesis of CAS No. 2138101-49-0 through innovative methodologies. Traditional approaches often involve multi-step reactions, including nucleophilic substitutions and reductions, but advancements in catalytic chemistry have streamlined these processes. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve higher yields and improved selectivity. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste products.

The application of 3-(Methylamino)-4-(2-methylbutan-2-yl)cyclohexan-1-ol in pharmaceuticals is particularly promising. Its ability to act as a chiral building block has made it invaluable in asymmetric synthesis, where it facilitates the construction of complex molecular architectures with high enantiomeric excess. This property is crucial in drug discovery, as many biologically active compounds require specific stereochemical configurations to interact effectively with target molecules.

In addition to its role in drug development, this compound has found applications in materials science. Its unique combination of steric bulk and functional groups makes it suitable for use as a precursor in polymer synthesis and as an additive in advanced materials like liquid crystals and surfactants. Recent research has explored its potential in creating self-healing polymers, where its ability to form reversible bonds under specific conditions could revolutionize material durability.

The environmental impact of synthesizing and using CAS No. 2138101-49- has also come under scrutiny. Researchers are investigating greener synthesis pathways that utilize renewable feedstocks and minimize energy consumption. Biocatalytic methods, such as those employing enzymes or microbial systems, are being explored as sustainable alternatives to traditional chemical synthesis.

In conclusion, 3-(Methylamino)-4-(2-methylbutan-2-y)cyclohexan-ol represents a fascinating intersection of organic chemistry and materials science. Its structural complexity offers endless possibilities for innovation across various industries. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly significant role in advancing modern science.